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Compound of Interest

Compound Name:
(2-Formyl-pyridin-3-yl)-carbamic

acid tert-butyl ester

Cat. No.: B054321 Get Quote

CAS Number: 116026-99-4

This technical guide provides comprehensive information on (2-Formyl-pyridin-3-yl)-carbamic
acid tert-butyl ester, a key building block in medicinal chemistry. It is intended for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
(2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester, also known as tert-butyl (2-

formylpyridin-3-yl)carbamate, is a solid organic compound.[1] Its properties are summarized in

the table below.
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Property Value Source(s)

CAS Number 116026-99-4 [1]

Molecular Formula C₁₁H₁₄N₂O₃ [1]

Molecular Weight 222.24 g/mol [1]

Melting Point 79.4-79.6 °C Matrix Scientific

Boiling Point 295.0±25.0 °C (Predicted) ChemicalBook

Appearance Solid [1]

Solubility
Chloroform (Slightly), DMSO

(Slightly), Methanol (Slightly)
ChemicalBook

Synthesis
A common synthetic route to prepare (2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester
is outlined below. This protocol is based on a procedure described for a similar transformation.

Experimental Protocol: Synthesis of tert-Butyl (2-
formylpyridin-3-yl)carbamate
Materials:

tert-Butyl (2-bromopyridin-3-yl)carbamate

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) (2.5 M solution)

N-Formylpiperidine

1.5 M HCl solution

Solid Sodium Carbonate (Na₂CO₃)

Ethyl Acetate (EA)
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Anhydrous Sodium Sulfate (Na₂SO₄)

Silica Gel for column chromatography

Petroleum Ether (PE)

Procedure:

To a solution of tert-butyl (2-bromopyridin-3-yl)carbamate (10.7 mmol) in anhydrous THF (30

mL) at -78°C under a nitrogen atmosphere, add n-BuLi (2.5 M, 8.5 mL, 21.4 mmol).

Stir the resulting mixture at -78°C for 1 hour.

Add N-Formylpiperidine (1.3 mL, 11.8 mmol) with rapid stirring.

Allow the mixture to stir at 0°C for 1 hour.

Partition the reaction mixture with a 1.5 M HCl solution.

Adjust the pH of the aqueous layer to 7 by the addition of solid Na₂CO₃.

Extract the aqueous layer twice with ethyl acetate.

Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using a mixture of petroleum

ether and ethyl acetate (3:1) as the eluent to yield the desired product as a white solid (65%

yield).

Applications in Drug Discovery
(2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester is a valuable intermediate in the

synthesis of kinase inhibitors, particularly for Interleukin-1 Receptor-Associated Kinase 4

(IRAK4) and Bruton's Tyrosine Kinase (BTK). These kinases are crucial components of

inflammatory and B-cell signaling pathways, respectively.

IRAK4 Signaling Pathway
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IRAK4 is a key protein kinase in the Toll-like receptor (TLR) and Interleukin-1 receptor (IL-1R)

signaling pathways, which are central to the innate immune response.[2][3][4] Dysregulation of

this pathway is implicated in various inflammatory and autoimmune diseases.[2][3] IRAK4

inhibitors are being investigated as potential therapeutics for conditions like rheumatoid arthritis

and certain types of lymphoma.[3]
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Caption: Simplified IRAK4 Signaling Pathway.
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BTK Signaling Pathway
Bruton's Tyrosine Kinase (BTK) is a non-receptor tyrosine kinase essential for B-cell receptor

(BCR) signaling.[5] This pathway is critical for B-cell development, differentiation, and survival.

[5] Inhibitors of BTK are effective in treating B-cell malignancies like chronic lymphocytic

leukemia and mantle cell lymphoma.[5]
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Caption: Simplified BTK Signaling Pathway.
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Safety Information
(2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester should be handled with care in a

laboratory setting. Appropriate personal protective equipment, including gloves, lab coat, and

safety glasses, should be worn. For detailed safety information, refer to the material safety data

sheet (MSDS) provided by the supplier.

Conclusion
(2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester is a versatile and valuable building

block for the synthesis of pharmacologically active compounds, particularly kinase inhibitors

targeting the IRAK4 and BTK signaling pathways. Its utility in constructing complex heterocyclic

scaffolds makes it a compound of significant interest to the drug discovery and development

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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